Cas no 501131-54-0 (Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis-)
501131-54-0 structure
Product Name:Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis-
CAS No:501131-54-0
MF:C32H22N4
MW:462.54388666153
CID:1558776
PubChem ID:71366777
Update Time:2025-04-21
Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis-
- 4-(N-[4-(N-(4-cyanophenyl)anilino)phenyl]anilino)benzonitrile
- 4,4'-[1,4-Phenylenebis(phenylazanediyl)]dibenzonitrile
- 501131-54-0
- DTXSID70790128
-
- Inchi: 1S/C32H22N4/c33-23-25-11-15-29(16-12-25)35(27-7-3-1-4-8-27)31-19-21-32(22-20-31)36(28-9-5-2-6-10-28)30-17-13-26(24-34)14-18-30/h1-22H
- InChI Key: FHABMGVSPLXSMC-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)(C1C=CC(C#N)=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 462.18466
- Monoisotopic Mass: 462.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- PSA: 54.06
Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
501131-54-0 (Benzonitrile, 4,4'-[1,4-phenylenebis(phenylimino)]bis-) Related Products
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